2-[5-(4-isopropoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide

• Molecular Formula: C22H22N2O4S
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 2-[(5Z)-2,4-dioxo-5-[(4-propan-2-yloxyphenyl)methylidene]-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C22H22N2O4S/c1-14(2)28-17-10-8-16(9-11-17)12-19-21(26)24(22(27)29-19)13-20(25)23-18-7-5-4-6-15(18)3/h4-12,14H,13H2,1-3H3,(H,23,25)/b19-12-
• InChI Key: SPPXUPTXUPHHNX-UNOMPAQXSA-N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)/C(=C/C3=CC=C(C=C3)OC(C)C)/SC2=O
• SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)C(=CC3=CC=C(C=C3)OC(C)C)SC2=O

Description

2-[5-(4-isopropoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry and drug discovery. This compound is a thiazolidinedione derivative that has been synthesized using a variety of methods.

Mechanism of Action

The mechanism of action of 2-[5-(4-isopropoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide is primarily mediated through its interaction with PPARs. PPARs are nuclear receptors that play a key role in the regulation of glucose and lipid metabolism, inflammation, and cell proliferation. Activation of PPARs by this compound leads to the upregulation of genes involved in these processes, resulting in a variety of physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific context in which it is used. In general, this compound has been shown to improve insulin sensitivity, reduce inflammation, and inhibit cell proliferation in various cell types. Additionally, it has been reported to have antiviral activity against certain viruses, including HIV and hepatitis C virus.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[5-(4-isopropoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide in lab experiments is its ability to activate PPARs, which are involved in a variety of physiological processes. Additionally, this compound has been shown to have low toxicity in vitro and in vivo. However, one limitation of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

There are many potential future directions for research involving 2-[5-(4-isopropoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide. One area of interest is the development of more potent and selective PPAR agonists based on the structure of this compound. Additionally, further investigation into the antiviral activity of this compound could lead to the development of new treatments for viral infections. Finally, the potential anticancer and anti-inflammatory activities of this compound warrant further study in order to fully understand its therapeutic potential.

Synthesis Methods

The synthesis of 2-[5-(4-isopropoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been reported in the literature using various methods. One of the most common methods involves the reaction of 2-methylphenylacetic acid with thionyl chloride to form 2-methylphenylacetyl chloride. This intermediate is then reacted with 5-(4-isopropoxybenzylidene)-2,4-thiazolidinedione to yield the desired product.

Scientific Research Applications

2-[5-(4-isopropoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(2-methylphenyl)acetamide has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, this compound has been investigated as a potential antidiabetic agent due to its ability to activate peroxisome proliferator-activated receptors (PPARs). Additionally, it has been studied for its potential anticancer, anti-inflammatory, and antiviral activities.